Cas no 88142-55-6 (Hetisan-2,9,15-triol, 2-benzoate, (2α,15β)-)

• Product Name: Hetisan-2,9,15-triol, 2-benzoate, (2α,15β)-
• CAS No: 88142-55-6
• MF: C₂₇H₃₁NO₄
• MW: 433.539347887039
• CID: 2679629
• Update Time: 2024-03-01

Hetisan-2,9,15-triol, 2-benzoate, (2α,15β)- Chemical and Physical Properties

Names and Identifiers

• Hetisan-2,9,15-triol, 2-benzoate, (2α,15β)-
• 1-Deoxyhypognavine

• Inchi： 1S/C27H31NO4/c1-14-16-8-18-21-26-11-17(32-23(30)15-6-4-3-5-7-15)10-24(2)13-28(21)19(20(24)26)12-25(18,22(14)29)27(26,31)9-16/h3-7,16-22,29,31H,1,8-13H2,2H3/t16-,17-,18+,19-,20+,21+,22+,24+,25-,26+,27-/m0/s1
• InChI Key： GDVVPFXWAZSXGV-PDKOAVJDSA-N
• SMILES： C1N2[C@H]3C[C@@]45[C@H]6[C@@H]2[C@]2([C@]4(O)C[C@H](C6)C([C@H]5O)=C)[C@H]3[C@]1(C)C[C@H](OC(C1C=CC=CC=1)=O)C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• XLogP3: 1.968

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Villanovane, atisane, trachylobane or helvifulvane diterpenoids